2-Ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
2-Ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Brand Name:
Vulcanchem
CAS No.:
353462-99-4
VCID:
VC0359130
InChI:
InChI=1S/C18H21N3O3S/c1-3-24-12-6-4-5-11(15(12)22)16-19-17(23)14-10-7-8-21(2)9-13(10)25-18(14)20-16/h4-6,16,20,22H,3,7-9H2,1-2H3,(H,19,23)
SMILES:
CCOC1=CC=CC(=C1O)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2
Molecular Formula:
C18H21N3O3S
Molecular Weight:
359.4g/mol
2-Ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
CAS No.: 353462-99-4
Main Products
VCID: VC0359130
Molecular Formula: C18H21N3O3S
Molecular Weight: 359.4g/mol
![2-Ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate - 353462-99-4](/images/no_structure.jpg)
| CAS No. | 353462-99-4 |
|---|---|
| Product Name | 2-Ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate |
| Molecular Formula | C18H21N3O3S |
| Molecular Weight | 359.4g/mol |
| IUPAC Name | 5-(3-ethoxy-2-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Standard InChI | InChI=1S/C18H21N3O3S/c1-3-24-12-6-4-5-11(15(12)22)16-19-17(23)14-10-7-8-21(2)9-13(10)25-18(14)20-16/h4-6,16,20,22H,3,7-9H2,1-2H3,(H,19,23) |
| Standard InChIKey | XRFPOESYOPYPRP-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=CC(=C1O)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2 |
| Canonical SMILES | CCOC1=CC=CC(=C1[O-])C2NC3=C(C4=C(S3)C[NH+](CC4)C)C(=O)N2 |
| PubChem Compound | 3787053 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume